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Compound of Interest

Compound Name: Benzo[k]fluoranthene-d12

Cat. No.: B167113 Get Quote

This technical guide provides a comprehensive overview of the safety data for

Benzo[k]fluoranthene-d12 (CAS No: 93952-01-3), intended for researchers, scientists, and

professionals in drug development. The information is compiled from various safety data sheets

and chemical databases, with a focus on presenting clear, actionable information. For many

safety aspects, data from the parent compound, Benzo[k]fluoranthene (CAS No: 207-08-9), is

used as a reference due to the limited specific data on its deuterated form.

Chemical Identification
Identifier Value

Chemical Name Benzo[k]fluoranthene-d12

Synonyms

1,2,3,4,5,6,7,8,9,10,11,12-

dodecadeuteriobenzo[k]fluoranthene,

Benzo[k]fluoranthene-d12

CAS Number 93952-01-3[1][2][3]

Molecular Formula C20D12[1][2]

Parent Compound CAS 207-08-9 (Benzo[k]fluoranthene)[2][3]

Physical and Chemical Properties
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The following table summarizes the key physical and chemical properties of

Benzo[k]fluoranthene-d12 and its parent compound.

Property Value

Molecular Weight 264.38 g/mol [3]

Exact Mass 264.169221334 Da[4]

Appearance
Pale yellow needles or yellow crystalline solid[5]

[6]

Melting Point 217 °C (parent compound)[6][7]

Boiling Point 480 °C (parent compound)[7]

Solubility
Poorly soluble in most solvents; insoluble in

water[6][7]

LogP (Octanol/Water Partition Coefficient) 5.64[1]

Hazards Identification
Benzo[k]fluoranthene-d12 is classified as a hazardous substance. The primary hazards are

associated with its potential carcinogenicity, skin and eye irritation, and environmental toxicity.

Hazard Classification Description

Carcinogenicity

May cause cancer.[2][8] Benzo[k]fluoranthene is

considered a potential human carcinogen.[7][9]

[10]

Acute Toxicity Causes skin and eye irritation.[2][8]

Environmental Hazard
Very toxic to aquatic life with long-lasting effects.

[2][8]

Signal Word: Danger[2]

Hazard Statements:
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Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause cancer.[2]

Very toxic to aquatic life with long lasting effects.[2]

Toxicological Information
Detailed toxicological data for the deuterated form is limited. The information below is primarily

for the parent compound, Benzo[k]fluoranthene.

Exposure Route Health Effects

Inhalation
The substance can be absorbed into the body

through inhalation of its aerosol.[7][10]

Skin Contact
Can be absorbed through the skin.[7][10]

Causes skin irritation.[2]

Eye Contact Causes serious eye irritation.[2]

Long-term Exposure
This substance is possibly carcinogenic to

humans.[7][10]

Experimental Protocols
Detailed methodologies for handling, emergency procedures, and disposal are critical for

ensuring laboratory safety.

5.1. Handling and Storage Protocol

Engineering Controls: All work with Benzo[k]fluoranthene-d12 should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[11][12] Ensure adequate

ventilation.[13]

Personal Protective Equipment (PPE):
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Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected

before use and disposed of properly after.[12][13]

Eye Protection: Use safety glasses with side shields or chemical safety goggles. A face

shield is recommended if there is a splash hazard.[12]

Body Protection: Wear a lab coat or a chemical-resistant suit.[12] Contaminated clothing

should be removed immediately.[9][12]

Storage: Store in tightly closed containers in a cool, well-ventilated, and dry place, away from

light and moisture.[2][9][11] The storage area should be locked up or accessible only to

authorized personnel.[11]

Hygiene: Do not eat, smoke, or drink in areas where the chemical is handled.[9] Wash hands

thoroughly after handling.[13]

5.2. First-Aid Measures Protocol

General Advice: If exposed or concerned, seek medical advice/attention.[13] Show the safety

data sheet to the attending physician.[11][13]

Inhalation: Move the person to fresh air.[12][13] If breathing is difficult, give artificial

respiration.[13] Consult a physician.[13]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[9][12] Remove all contaminated clothing.[9][11] Consult a physician.[11][13]

Eye Contact: Flush eyes with plenty of water as a precaution.[13] Remove contact lenses if

present and easy to do. Continue rinsing. Call an ophthalmologist.[11]

Ingestion: Do NOT induce vomiting.[14] If the person is conscious, rinse their mouth with

water.[13] Never give anything by mouth to an unconscious person.[13] Consult a physician.

[13]

5.3. Spill and Emergency Procedures Protocol

Evacuation: Evacuate all non-essential personnel from the spill area.[9][13]
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Ignition Sources: Remove all sources of ignition.[9]

Containment:

Wear appropriate personal protective equipment (PPE), including respiratory protection.

[12][13]

For solid spills, avoid creating dust.[7][13] If appropriate, moisten the spilled material with

a suitable solvent like acetone to prevent dusting.[5][14]

Carefully sweep or shovel the material into a suitable, sealed container for disposal.[7][13]

Decontamination:

Clean the spill area thoroughly. Use absorbent paper dampened with acetone to pick up

any remaining material.[14]

Wash the area with soap and water.[14]

Ventilate the area after cleanup is complete.[9]

Waste Disposal: Dispose of the collected waste as hazardous waste in accordance with

local, state, and federal regulations.[8][9]

Disposal Considerations
All waste containing Benzo[k]fluoranthene-d12 must be treated as hazardous waste.[8]

Waste Segregation: Do not mix with other chemical waste streams.[8]

Containerization: Collect all solid and liquid waste in separate, dedicated, and clearly labeled

sealed containers.[8] The container must be labeled as "Hazardous Waste" and identify the

contents.[8]

Final Disposal: Disposal must be carried out by a licensed hazardous waste disposal

company.[8] Contact your institution's Environmental Health and Safety (EHS) department

for guidance.[8]
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Visualized Emergency Workflow
The following diagram illustrates the logical workflow for responding to a spill or exposure

incident involving Benzo[k]fluoranthene-d12.
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Caption: Emergency response workflow for a Benzo[k]fluoranthene-d12 incident.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b167113?utm_src=pdf-body-img
https://www.benchchem.com/product/b167113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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